Cas no 1226412-07-2 (5-(4-ethylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-ethylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1226412-07-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6097250
• PubChem ID: 64989155
• Update Time: 2025-07-14

5-(4-ethylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylphenyl)-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 5-(4-ethylphenyl)-
• 5-(4-Ethylphenyl)oxazolidin-2-one
• EN300-1833546
• 1226412-07-2
• AKOS014320376
• CS-0349675

• Inchi： 1S/C11H13NO2/c1-2-8-3-5-9(6-4-8)10-7-12-11(13)14-10/h3-6,10H,2,7H2,1H3,(H,12,13)
• InChI Key： JJCNHKYQJIOESY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(CC)C=C2)CNC1=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 420.0±35.0 °C(Predicted)
• pka: 12.37±0.40(Predicted)

Additional information on 5-(4-ethylphenyl)-1,3-oxazolidin-2-one

Introduction to 5-(4-ethylphenyl)-1,3-oxazolidin-2-one (CAS No: 1226412-07-2)

5-(4-ethylphenyl)-1,3-oxazolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No) 1226412-07-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolidinone class, a structural motif known for its broad spectrum of biological activities. The presence of an ethylphenyl group at the 5-position and the oxazolidinone core imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The oxazolidinone ring system is characterized by its stability and ability to engage in hydrogen bonding, which is crucial for interactions with biological targets. In particular, 5-(4-ethylphenyl)-1,3-oxazolidin-2-one exhibits potential as an intermediate in the synthesis of more complex molecules designed to modulate biological pathways. Its structural features suggest applications in the development of novel therapeutic agents targeting various diseases, including inflammatory disorders and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 5-(4-ethylphenyl)-1,3-oxazolidin-2-one with biological targets. These studies have highlighted its potential as a scaffold for designing inhibitors of enzymes involved in metabolic pathways and as a precursor for antimicrobial agents. The ethylphenyl substituent, in particular, has been shown to enhance solubility and bioavailability, which are critical factors in drug design.

In the realm of medicinal chemistry, oxazolidinones have been extensively studied for their antimicrobial properties. The mechanism of action often involves inhibition of bacterial cell wall synthesis or disruption of essential bacterial processes. 5-(4-ethylphenyl)-1,3-oxazolidin-2-one has been investigated for its potential to interact with bacterial enzymes such as penicillin-binding proteins (PBPs), which are crucial for maintaining bacterial cell wall integrity. Preliminary studies suggest that this compound may exhibit activity against Gram-positive bacteria, including those resistant to conventional antibiotics.

The synthesis of 5-(4-ethylphenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the ethylphenyl moiety. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste and minimizing hazardous byproducts.

One of the key challenges in pharmaceutical development is the optimization of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The structural features of 5-(4-ethylphenyl)-1,3-oxazolidin-2-one have been engineered to improve these properties. For instance, the ethylphenyl group can enhance lipophilicity while maintaining water solubility, making it an attractive candidate for oral administration.

Recent clinical trials have demonstrated the efficacy of oxazolidinone derivatives in treating various infections. While 5-(4-ethylphenyl)-1,3-oxazolidin-2-one itself has not yet entered clinical trials, its structural analogs have shown promising results. These findings provide a strong rationale for further investigation into this compound's therapeutic potential.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to understand the interactions between 5-(4-ethylphenyl)-1,3-oxazolidin-2-one and biological targets at an atomic level. These studies have revealed insights into binding modes and allosteric effects that can guide the design of next-generation analogs with improved potency and selectivity.

In conclusion,5-(4-ethylphenyl)-1,3-oxazolidin-2-one (CAS No: 1226412-07-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic routes for this compound, positioning it as a cornerstone in future drug discovery efforts.